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Compound of Interest

Compound Name: Tetrakis(trimethylsilyl)silane

Cat. No.: B1295357 Get Quote

Essential Safety and Handling Guide for
Tetrakis(trimethylsilyl)silane
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for researchers, scientists, and drug development professionals handling

Tetrakis(trimethylsilyl)silane. Adherence to these guidelines is critical for ensuring laboratory

safety and procedural accuracy.

Chemical Identifier:

Name: Tetrakis(trimethylsilyl)silane

Synonyms: TTMSS, 1,1,1,3,3,3-Hexamethyl-2,2-bis(trimethylsilyl)trisilane

CAS Number: 4098-98-0

Hazard Identification and Classification
Tetrakis(trimethylsilyl)silane is classified as a hazardous substance. The primary hazards

are summarized below.
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Hazard Class GHS Classification Signal Word Hazard Statement

Skin

Corrosion/Irritation
Category 2 Warning

H315: Causes skin

irritation.[1][2][3][4]

Eye Damage/Irritation Category 2A Warning

H319: Causes serious

eye irritation.[1][2][3]

[4]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3 Warning

H335: May cause

respiratory irritation.[2]

[3]

Flammability
Combustible Liquid or

Solid
Warning

H227: Combustible

liquid.[5]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Tetrakis(trimethylsilyl)silane to minimize

exposure risk.
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Protection Type Recommended Equipment Specification

Eye and Face Protection

Safety glasses with side

shields or chemical goggles. A

face shield may be necessary

for splash hazards.

Approved under OSHA 29

CFR 1910.133 or EU EN166.

[1] Contact lenses should not

be worn.[5][6]

Hand Protection Chemical-resistant gloves.

Neoprene or nitrile rubber

gloves are recommended.[5][6]

Always inspect gloves for

degradation before use.

Respiratory Protection NIOSH-certified respirator.

Required when ventilation is

inadequate or when handling

the solid form to avoid dust

inhalation.[4][5][6] A dust mask

(type N95) is a minimum for

solids.

Skin and Body Protection
Laboratory coat and

appropriate protective clothing.

Wear suitable protective

clothing to prevent skin

exposure.[4][5][6][7]

Safe Handling and Storage Protocols
Proper handling and storage are crucial to prevent accidents and maintain the integrity of the

chemical.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.[1][5][6][7]

Avoid all contact with skin and eyes.[1][2][5][6][7]

Do not breathe dust or vapor.[1][2][6][7]

Keep away from heat, sparks, and open flames.[5][7]

Use non-sparking tools.[5]
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Wash hands thoroughly after handling.[1][5]

Storage:

Store in a cool, dry, and well-ventilated place.[5][6][7]

Keep the container tightly closed.[1][5][6][7]

Store away from incompatible materials such as oxidizing agents and halogens.[5][6]

Some sources recommend storing under an inert atmosphere, such as nitrogen.[7]

Emergency Procedures
Immediate and appropriate responses to emergencies can significantly mitigate harm.
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Emergency Situation First Aid and Response Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[7] Seek medical

attention if irritation persists.[1][3]

Skin Contact

Remove contaminated clothing. Wash skin with

plenty of soap and water.[1][2] If skin irritation

occurs, get medical advice.[1][3]

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen.[7] Seek medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water.[2] Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Spill

Evacuate unnecessary personnel.[5] Wear

appropriate PPE. Absorb spill with inert material

(e.g., sand, vermiculite) and place in a suitable

container for disposal.[1][7]

Fire

Use water spray, dry chemical, carbon dioxide,

or foam to extinguish.[1][2][5][7] Wear a self-

contained breathing apparatus and full

protective gear.[1][7]

Disposal Plan
All waste materials must be disposed of in accordance with local, state, and federal

regulations.

Chemical Waste: Dispose of Tetrakis(trimethylsilyl)silane and any contaminated materials

in a licensed hazardous waste disposal facility.[5] Incineration is a recommended method.[5]
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Contaminated PPE: Used gloves, lab coats, and other disposable PPE should be collected

in a designated, sealed container and disposed of as hazardous waste.

Empty Containers: Do not reuse empty containers. They may retain product residue and

should be disposed of in the same manner as the chemical waste.

Workflow for Handling Tetrakis(trimethylsilyl)silane
The following diagram illustrates the standard operating procedure for safely handling

Tetrakis(trimethylsilyl)silane in a laboratory setting.
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Caption: Workflow for Safe Handling of Tetrakis(trimethylsilyl)silane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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